Cas no 30436-69-2 ((3aS)-3,3aβ,4,5,8,9,9aβ,9bα-Octahydro-9β-hydroxymethyl-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione)

• Product Name: (3aS)-3,3aβ,4,5,8,9,9aβ,9bα-Octahydro-9β-hydroxymethyl-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione
• CAS No: 30436-69-2
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 322195
• Update Time: 2024-02-29

(3aS)-3,3aβ,4,5,8,9,9aβ,9bα-Octahydro-9β-hydroxymethyl-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione Chemical and Physical Properties

Names and Identifiers

• Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,8,9,9a,9b-octahydro-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aS,9R,9aS,9bS)-
• (3aS)-3,3aβ,4,5,8,9,9aβ,9bα-Octahydro-9β-hydroxymethyl-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione
• Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,8,9,9a,9b-octahydro-9-(hydroxymethyl)-6-methyl-3-methylene-, [3aS-(3aa,9a,9aa,9bb)]-
• Picridin
• Picridine
• CID 101306870
• Azuleno[4,5-b]furan-2,7-dione, 3,3a,4,5,8,9,9a,9b-octahydro-9-(hydroxymethyl)-6-methyl-3-methylene-, (3aS,9R,9aS,9bS)-

• Inchi： 1S/C15H18O4/c1-7-3-4-10-8(2)15(18)19-14(10)13-9(6-16)5-11(17)12(7)13/h9-10,13-14,16H,2-6H2,1H3/t9-,10-,13-,14-/m0/s1
• InChI Key： SIBHJEGWJJXSGB-NUZBWSBOSA-N
• SMILES： O1C(C(=C)[C@@H]2CCC(C)=C3C(C[C@@H](CO)[C@@H]3[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 262.121
• Monoisotopic Mass: 262.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.0929999999999999

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 493.1±45.0 °C(Predicted)
• pka: 14.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones